2-Amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxamide

• IUPAC Name: 2-amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C16H20N2OS/c1-9-12(13(14(17)19)15(18)20-9)10-5-7-11(8-6-10)16(2,3)4/h5-8H,18H2,1-4H3,(H2,17,19)
• InChI Key: VRUBXDSBLQGDJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)N)C(=O)N)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C16H20N2OS
• DSSTOX Substance ID: DTXSID00394032
• Molecular Weight: 288.4 g/mol
• CAS RN: 861451-49-2

Description

This compound is an amide derivative of a thiophene, which is a type of heterocyclic compound. Thiophenes are aromatic compounds that contain a ring of four carbon atoms and one sulfur atom. The presence of the amino and carboxamide groups suggests that this compound could participate in various chemical reactions involving these functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring would be substituted with a tert-butylphenyl group, a methyl group, and a carboxamide group.

Chemical Reactions Analysis

As an amide, this compound could undergo various reactions. For example, it could participate in hydrolysis reactions under acidic or basic conditions to form a carboxylic acid and an amine. The presence of the thiophene ring also suggests that it could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the thiophene ring, the amide group, and the tert-butylphenyl and methyl substituents. For example, the compound is likely to be relatively nonpolar due to the presence of the tert-butylphenyl and methyl groups.

Scientific Research Applications

Synthesis of Functionalized Amino Acid Derivatives

Functionalized amino acid derivatives, including compounds related to 2-Amino-4-(4-tert-butylphenyl)-5-methylthiophene-3-carboxamide, have been synthesized and evaluated for their cytotoxicity against human cancer cell lines. This research is significant in the development of new anticancer agents (Vivek Kumar et al., 2009).

Amination Reactions and Alpha-Amino-Acid Derivatives

Studies on the amination reaction with Diphenyl Phosphorazidate have led to the synthesis of alpha-amino-acid derivatives, indicating the potential of this compound in contributing to the development of novel synthetic pathways (J. M. Villalgordo et al., 1996).

Synthesis of Chiral Linear Carboxamides

Research involving the synthesis of chiral linear carboxamide derivatives, which are structurally similar to this compound, has been conducted. These studies are important for understanding the interactions and potential applications of such compounds in pharmaceutical sciences (N. Khalifa et al., 2014).

Microwave-Assisted Synthesis in Organic Chemistry

Microwave-assisted synthesis techniques have been applied to derivatives of 2-amino-3-carboxamide, leading to significant advancements in the field of organic synthesis and the development of luminescent materials (M. Novanna et al., 2020).

Development of Polyamides and Their Applications

The synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) have been explored, showing the diverse applications of carboxamide derivatives in material science (S. Hsiao et al., 2000).

Future Directions

The study of thiophene derivatives is an active area of research due to their wide range of biological activities. This particular compound could be of interest for further study to determine its potential biological activities and mechanisms of action.